Cas no 53414-02-1 ( )

• Product Name: &nbsp
• CAS No: 53414-02-1
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• CID: 938497
• PubChem ID: 308317
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-formylpyrrol-1-yl)naphthalen-1-yl]pyrrole-2-carbaldehyde
• 1,1'-naphthalene-1,5-diyl-bis-pyrrole-2-carbaldehyde
• 1,5-Bis(2'-formylpyrrol-1'-yl)naphthalin
• AC1L7CNB
• NSC209503
• DTXSID20308797
• DS-008564
• 53414-02-1
• NSC-209503
•  

• Inchi： 1S/C20H14N2O2/c23-13-15-5-3-11-21(15)19-9-1-7-17-18(19)8-2-10-20(17)22-12-4-6-16(22)14-24/h1-14H
• InChI Key： XRIGBINWSZCXKW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1=CC=CC2=C(C=CC=C21)N1C=CC=C1C=O

Computed Properties

• Exact Mass: 314.10562
• Monoisotopic Mass: 314.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44
• LogP: 4.04620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes